Perilipin-2 (129-137)
Description
Perilipin-2
Scientific Research Applications
Role in Lipid Metabolism and Lipodystrophy
Perilipin-2 (PLIN2) plays a crucial role in lipid metabolism. It's a cytoplasmic lipid droplet coat protein implicated in fatty liver formation in non-alcoholic fatty liver disease. PLIN2 deletion leads to significant reductions in hepatic triglyceride and cholesterol levels, affecting sterol regulatory element-binding protein (SREBP) activation and altering the hepatic lipidome (Libby et al., 2016). Additionally, mutations in the perilipin gene (PLIN1) are associated with partial lipodystrophy, dyslipidemia, and insulin-resistant diabetes, highlighting the importance of perilipin in adipose tissue lipid droplet formation (Gandotra et al., 2011).
Gene Regulation and Obesity
Perilipin expression is regulated by a transcriptional network controlling energy metabolism. This regulation is essential for maintaining body energy balance, with implications in obesity and metabolic complications. For instance, polymorphisms in the perilipin gene have been studied for their association with obesity and type 2 diabetes, though not all studies have found significant associations (Meirhaeghe et al., 2006); (Saravani et al., 2017).
Implications in Adipose Tissue Metabolism
Perilipin-2's interaction with other proteins and its role in adipose tissue metabolism are significant. For example, overexpression of perilipin in mice protects against diet-induced obesity by affecting adipose tissue metabolism (Miyoshi et al., 2010). It also plays a role in lipid droplet-associated functions in adipocytes and steroidogenic cells, crucial for lipid storage and breakdown.
Potential Therapeutic Target
Perilipin-2's involvement in various metabolic and age-related diseases like insulin resistance, type 2 diabetes, and cardiovascular disease makes it a potential therapeutic target. Inhibition of Plin2 might be a strategy to counteract several metabolic and age-related diseases (Conte et al., 2016).
properties
sequence |
SVASTITGV |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Perilipin-2 (129-137) |
Origin of Product |
United States |
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